Cas no 1806463-28-4 (Ethyl 2-(3-chloro-2-oxopropyl)-5-(trifluoromethyl)benzoate)

• Product Name: Ethyl 2-(3-chloro-2-oxopropyl)-5-(trifluoromethyl)benzoate
• CAS No: 1806463-28-4
• MF: C₁₃H₁₂ClF₃O₃
• MW: 308.680793762207
• CID: 4958114
• Update Time: 2025-06-13

Ethyl 2-(3-chloro-2-oxopropyl)-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-chloro-2-oxopropyl)-5-(trifluoromethyl)benzoate

• Inchi： 1S/C13H12ClF3O3/c1-2-20-12(19)11-6-9(13(15,16)17)4-3-8(11)5-10(18)7-14/h3-4,6H,2,5,7H2,1H3
• InChI Key： ZQBMGEOFQFCNBK-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC(C(F)(F)F)=CC=1C(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 357
• XLogP3: 3.3
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(3-chloro-2-oxopropyl)-5-(trifluoromethyl)benzoate

Ethyl 2-(3-chloro-2-oxopropyl)-5-(trifluoromethyl)benzoate (CAS No. 1806463-28-4): A Comprehensive Overview

Ethyl 2-(3-chloro-2-oxopropyl)-5-(trifluoromethyl)benzoate, identified by its CAS number 1806463-28-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structure with both chloro and trifluoromethyl substituents, has garnered attention for its potential applications in drug development and synthetic chemistry. The presence of these functional groups not only influences its chemical properties but also opens up diverse possibilities for further derivatization and utilization in medicinal chemistry.

The benzoate core of this compound is a well-known scaffold in the pharmaceutical industry, often employed in the synthesis of bioactive molecules. The addition of a trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug design. Additionally, the 3-chloro-2-oxopropyl side chain introduces reactivity that can be exploited in further chemical modifications, allowing for the creation of more complex derivatives with tailored pharmacological properties.

In recent years, there has been a growing interest in fluorinated compounds due to their unique physicochemical properties. The incorporation of fluorine atoms into drug molecules can significantly alter their biological activity, solubility, and pharmacokinetic behavior. Ethyl 2-(3-chloro-2-oxopropyl)-5-(trifluoromethyl)benzoate exemplifies this trend, as its structure incorporates multiple fluorine atoms, which are known to enhance binding affinity and reduce metabolic degradation. This has led to its investigation as a potential intermediate in the synthesis of novel therapeutic agents.

The compound's structure also makes it a valuable tool for studying molecular interactions at the molecular level. Computational chemistry techniques have been increasingly employed to predict how Ethyl 2-(3-chloro-2-oxopropyl)-5-(trifluoromethyl)benzoate might interact with biological targets such as enzymes and receptors. These studies have provided insights into its potential role as a lead compound or a key intermediate in the development of new drugs targeting various diseases.

One of the most compelling aspects of Ethyl 2-(3-chloro-2-oxopropyl)-5-(trifluoromethyl)benzoate is its versatility in synthetic chemistry. The presence of both electrophilic and nucleophilic centers allows for multiple pathways of functionalization, enabling chemists to design molecules with specific desired properties. This flexibility has made it a popular choice for researchers looking to develop new synthetic strategies or to explore novel chemical space.

The pharmaceutical industry has always been at the forefront of utilizing advanced chemical methodologies to discover and develop new drugs. Ethyl 2-(3-chloro-2-oxopropyl)-5-(trifluoromethyl)benzoate fits well within this context, as it represents a compound that combines structural complexity with functional diversity. Its potential applications span across various therapeutic areas, including oncology, inflammation, and central nervous system disorders, where fluorinated benzoates have shown promise.

The synthesis of Ethyl 2-(3-chloro-2-oxopropyl)-5-(trifluoromethyl)benzoate involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemists. The process typically begins with the preparation of key intermediates such as trifluoromethyl-substituted benzoic acids or esters, which are then modified through various reactions including chlorination and esterification. Each step is carefully optimized to ensure high yield and purity, reflecting the stringent requirements of pharmaceutical manufacturing.

In conclusion, Ethyl 2-(3-chloro-2-oxopropyl)-5-(trifluoromethyl)benzoate is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the presence of both chloro and trifluoromethyl groups, make it a valuable building block for creating novel bioactive molecules. As research continues to uncover new applications for fluorinated compounds, Ethyl 2-(3-chloro-2-oxopropyl)-5-(trifluoromethyl)benzoate is poised to play an important role in shaping the future of drug discovery and development.